Cas no 1361781-85-2 (2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl)

2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl is a halogenated biphenyl derivative characterized by its unique substitution pattern, combining chloro, fluoro, and nitro functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, while the nitro group offers versatility for further functionalization. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly useful in research settings requiring precise control over molecular architecture, offering a balance of reactivity and selectivity for advanced synthetic applications.
2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl structure
1361781-85-2 structure
Product Name:2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl
CAS No:1361781-85-2
MF:C12H5Cl2F2NO2
MW:304.076408147812
CID:5000027
Update Time:2025-06-08

2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl
    • Inchi: 1S/C12H5Cl2F2NO2/c13-6-1-2-8(14)7(5-6)11-10(17(18)19)4-3-9(15)12(11)16/h1-5H
    • InChI Key: UKOJWUXQTYQBFU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1C(=C(C=CC=1[N+](=O)[O-])F)F)Cl

Computed Properties

  • Exact Mass: 302.967
  • Monoisotopic Mass: 302.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 45.8

2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000274-250mg
2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl
1361781-85-2 97%
250mg
480.00 USD 2021-07-05
Alichem
A011000274-500mg
2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl
1361781-85-2 97%
500mg
806.85 USD 2021-07-05
Alichem
A011000274-1g
2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl
1361781-85-2 97%
1g
1,460.20 USD 2021-07-05

Additional information on 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl

Comprehensive Analysis of 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl (CAS No. 1361781-85-2)

The compound 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl (CAS No. 1361781-85-2) is a highly specialized halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceutical research. This nitro-substituted biphenyl compound features a distinctive combination of chloro, fluoro, and nitro functional groups, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are particularly interested in optimizing its production methods to minimize environmental impact while maintaining high yields. The compound's structural complexity also makes it a subject of interest in computational chemistry studies, where scientists use molecular modeling to predict its behavior in various chemical reactions.

The electronic properties of 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl have become a focal point for material scientists exploring novel organic semiconductors. Its conjugated biphenyl backbone, combined with electron-withdrawing substituents, shows promise for applications in optoelectronic devices. Recent studies have investigated its potential as a building block for OLED materials, with particular attention to its charge transport characteristics and photophysical properties.

From a pharmaceutical perspective, the nitro-aromatic moiety in 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl has drawn interest in medicinal chemistry research. While not directly therapeutic, this compound serves as a crucial intermediate in the synthesis of more complex molecules. Its halogenated biphenyl structure is particularly valuable for creating drug candidates with improved metabolic stability and target specificity.

The analytical characterization of 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help researchers confirm the compound's purity and structural integrity, which is essential for its various applications. Recent advancements in analytical chemistry have enabled more precise quantification of this compound in complex mixtures.

In industrial applications, 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl is primarily used as a specialty chemical intermediate. Its production requires careful control of reaction conditions to ensure optimal yield and purity. Manufacturers are increasingly adopting continuous flow chemistry techniques to improve the efficiency and safety of its synthesis, addressing growing concerns about process intensification in chemical manufacturing.

The stability profile of 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl has been extensively studied, with particular attention to its behavior under various environmental conditions. Researchers have investigated its photostability, thermal stability, and hydrolytic stability to determine appropriate storage conditions and handling procedures. These studies are crucial for ensuring the compound's longevity in research and industrial settings.

Recent patent literature reveals growing interest in 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl as a key intermediate in innovative material applications. Several patents describe its use in creating novel polymeric materials with enhanced electronic properties. The compound's ability to participate in various cross-coupling reactions makes it particularly valuable for constructing complex molecular architectures.

From an environmental perspective, the biodegradation pathways of 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl have become an important research area. Scientists are investigating microbial systems capable of breaking down this and similar halogenated aromatic compounds, addressing concerns about persistent organic pollutants. These studies contribute to our understanding of environmental fate and potential remediation strategies.

The global market for 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl reflects its growing importance in specialized chemical applications. Market analysts note increasing demand from the electronics materials sector and pharmaceutical intermediates market. Pricing trends indicate that this compound maintains a stable position as a high-value specialty chemical, with supply chains adapting to meet the needs of diverse research and industrial applications.

Quality control standards for 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl continue to evolve as analytical techniques advance. Current best practices emphasize comprehensive impurity profiling and rigorous batch-to-batch consistency testing. These measures ensure that researchers and industrial users receive material of consistent quality, which is critical for reproducible results in both laboratory and production settings.

Future research directions for 2',5'-Dichloro-2,3-difluoro-6-nitro-biphenyl are likely to focus on expanding its utility in materials science applications and exploring novel synthetic methodologies. The compound's unique combination of substituents offers numerous possibilities for structure-activity relationship studies and property optimization through targeted molecular modifications.

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